6-Bromo-8-(methylthio)imidazo[1,2-A]pyrazine

• IUPAC Name: 6-bromo-8-methylsulfanylimidazo[1,2-a]pyrazine
• InChI: InChI=1S/C7H6BrN3S/c1-12-7-6-9-2-3-11(6)4-5(8)10-7/h2-4H,1H3
• InChI Key: HWUMJZFDFAFXKB-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC(=CN2C1=NC=C2)Br
• Molecular Formula: C7H6BrN3S
• DSSTOX Substance ID: DTXSID70693105
• Molecular Weight: 244.11 g/mol
• CAS No.: 887475-71-0

Description

6-Bromo-8-(methylthio)imidazo[1,2-A]pyrazine is a useful research compound. Its molecular formula is C7H6BrN3S and its molecular weight is 244.11. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Bronchodilator Properties : 6-Bromo-8-(methylamino)imidazo[1,2-a]pyrazine derivatives have shown potential as bronchodilators. These compounds demonstrate potent relaxing effects in vitro and in vivo, suggesting their utility in asthma treatment (Bonnet et al., 1998).

• Synthesis and Antibronchospastic Activity : Further studies on the synthesis of imidazo[1,2-a]pyrazine derivatives highlight their significant bronchodilator properties, exceeding those of theophylline, a commonly used asthma medication. The lack of central nervous system stimulatory effects makes these derivatives particularly attractive (Bonnet et al., 1992).

• Uterine-Relaxing and Cardiac-Stimulating Properties : Some imidazo[1,2-a]pyrazine derivatives, including those with bromo substitutions, have demonstrated uterine-relaxing and antibronchospastic activities in vitro, along with positive chronotropic and inotropic properties on isolated atria. This indicates potential applications in cardiac stimulation and management of uterine contractions (Sablayrolles et al., 1984).

• Apoptotic Effects in Cancer Research : Imidazo[1,2-a]pyrazine derivatives have been studied for their apoptotic effects on the human Dami cell line. These compounds, including those with bromo and methylamino groups, showed significant potential in inducing apoptosis, which is a crucial mechanism in cancer treatment (Zurbonsen et al., 1997).

• Review of Synthetic Methods and Biological Applications : A comprehensive review of imidazo[1,2-a]pyrazine compounds, focusing on synthetic methods, reactivity, and biological activities, highlights the broad scope of applications in drug development and organic synthesis (Goel et al., 2015).

Safety and Hazards

The safety data sheet for “6-Bromo-8-(methylthio)imidazo[1,2-A]pyrazine” can be found at the provided link. It is recommended to handle this compound with appropriate safety measures.

Synthesis routes and methods

Procedure details

To a stirred suspension of 489 g (1766 mmol) 6,8-dibromo-imidazo[1,2-a]pyrazine which was prepared according to a procedure described in the Journal of Medicinal Chemistry, 1984, vol. 27, #2, p. 206-212 in 2.9 L methanol at −20° C. was dropwise added a solution of 225 g sodium methanethiolate in 800 mL water. After stirring overnight, the clear solution was poured into 30 L water, the precipitate was filtered, washed with water and dried in vaccuo to yield 301 g (70%) of the title compound.